Cas no 103564-42-7 (2-(3-Methyl-6-oxopyridazin-1-yl)butanoic acid)

2-(3-Methyl-6-oxopyridazin-1-yl)butanoic acid structure
103564-42-7 structure
Product Name:2-(3-Methyl-6-oxopyridazin-1-yl)butanoic acid
CAS No:103564-42-7
MF:C9H12N2O3
MW:196.203182220459
CID:850855
Update Time:2023-08-02

2-(3-Methyl-6-oxopyridazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1(6H)-Pyridazineacetic acid, -alpha--ethyl-3-methyl-6-oxo-
    • 2-(3-methyl-6-oxopyridazin-1-yl)butanoic acid
    • 1(6H)-Pyridazineacetic acid, -alpha--ethyl-3-methyl-6-oxo-
    • 1(6h)-pyridazineacetic acid,a-ethyl-3-methyl-6-oxo-
    • 2-(3-Methyl-6-oxopyridazin-1(6H)-yl)butanoic acid
    • 2-(3-Methyl-6-oxopyridazin-1-yl)butanoic acid
    • Inchi: 1S/C9H12N2O3/c1-3-7(9(13)14)11-8(12)5-4-6(2)10-11/h4-5,7H,3H2,1-2H3,(H,13,14)
    • InChI Key: GIFSQRISLRNQTJ-UHFFFAOYSA-N
    • SMILES: OC(C(CC)N1C(C=CC(C)=N1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Topological Polar Surface Area: 70
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